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molecular formula C18H17N3O4 B8686968 2-[(2,4-Dimethoxyphenyl)methyl]-6-nitroisoquinolin-1(2H)-imine CAS No. 681427-42-9

2-[(2,4-Dimethoxyphenyl)methyl]-6-nitroisoquinolin-1(2H)-imine

Cat. No. B8686968
CAS RN: 681427-42-9
M. Wt: 339.3 g/mol
InChI Key: PNGIGCHRTIIIAW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07592331B2

Procedure details

To a solution of Intermediate 1B (11.9 g, 35 mmol) in anisole (24 mL) was added TFA (24 mL). The reaction mixture was stirred at 90° C. for 6 h and the solvent was removed under reduced pressure. The residue was suspended in MeOH (50 mL) and then treated with NaHCO3 (3.3 g, 39 mmol) in water (200 mL). The mixture was stirred at rt for 15 min and the pH was checked to be 9-10. The precipitate was collected by filtration and washed with water to afford Intermediate 1C (6.0 g, 91%). 1H NMR (400 MHz, DMSO-d6) δ 7.20 (d, J=5.7 Hz, 1H), 7.36 (s, 2H), 7.95 (d, J=5.7 Hz, 1H), 8.15 (dd, J=9.2, 2.6 Hz, 1H), 8.43 (d, J=9.2 Hz, 1H), 8.67 (d, J=2.6 Hz, 1H).
Name
Intermediate 1B
Quantity
11.9 g
Type
reactant
Reaction Step One
Name
TFA
Quantity
24 mL
Type
reactant
Reaction Step One
Name
anisole
Quantity
24 mL
Type
solvent
Reaction Step One
Name
NaHCO3
Quantity
3.3 g
Type
reactant
Reaction Step Two
Name
water
Quantity
200 mL
Type
solvent
Reaction Step Two
Name
Intermediate 1C
Yield
91%

Identifiers

REACTION_CXSMILES
COC1C=C(OC)C=CC=1C[N:6]1[CH:15]=[CH:14][C:13]2[C:8](=[CH:9][CH:10]=[C:11]([N+:16]([O-:18])=[O:17])[CH:12]=2)[C:7]1=[NH:19].C(O)(C(F)(F)F)=O.C([O-])(O)=O.[Na+]>C1(OC)C=CC=CC=1.O>[N+:16]([C:11]1[CH:12]=[C:13]2[C:8](=[CH:9][CH:10]=1)[C:7]([NH2:19])=[N:6][CH:15]=[CH:14]2)([O-:18])=[O:17] |f:2.3|

Inputs

Step One
Name
Intermediate 1B
Quantity
11.9 g
Type
reactant
Smiles
COC1=C(CN2C(C3=CC=C(C=C3C=C2)[N+](=O)[O-])=N)C=CC(=C1)OC
Name
TFA
Quantity
24 mL
Type
reactant
Smiles
C(=O)(C(F)(F)F)O
Name
anisole
Quantity
24 mL
Type
solvent
Smiles
C1(=CC=CC=C1)OC
Step Two
Name
NaHCO3
Quantity
3.3 g
Type
reactant
Smiles
C(=O)(O)[O-].[Na+]
Name
water
Quantity
200 mL
Type
solvent
Smiles
O

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
90 °C
Stirring
Type
CUSTOM
Details
The reaction mixture was stirred at 90° C. for 6 h
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
the solvent was removed under reduced pressure
STIRRING
Type
STIRRING
Details
The mixture was stirred at rt for 15 min
Duration
15 min
FILTRATION
Type
FILTRATION
Details
The precipitate was collected by filtration
WASH
Type
WASH
Details
washed with water

Outcomes

Product
Details
Reaction Time
 6 h
Name
Intermediate 1C
Type
product
Smiles
[N+](=O)([O-])C=1C=C2C=CN=C(C2=CC1)N
Measurements
Type Value Analysis
AMOUNT: MASS 6 g
YIELD: PERCENTYIELD 91%
YIELD: CALCULATEDPERCENTYIELD 90.6%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.